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Application Note & Protocol
Topic: A Fluorometric, High-Throughput Assay for Measuring Microsomal Triglyceride Transfer

Protein (MTP) Activity Using the Specific Inhibitor CP-346086

Audience: Researchers, scientists, and drug development professionals in the fields of

metabolic disease, cardiovascular research, and pharmacology.

Abstract
Microsomal Triglyceride Transfer Protein (MTP) is a critical chaperone protein in the

endoplasmic reticulum essential for the assembly and secretion of apolipoprotein B (apoB)-

containing lipoproteins, such as Very Low-Density Lipoproteins (VLDL) in the liver and

chylomicrons in the intestine.[1][2][3] Its central role in lipid metabolism makes it a key

therapeutic target for managing hyperlipidemia and associated cardiovascular diseases.[4] This

application note provides a detailed, field-proven protocol for measuring MTP activity in

biological samples using a sensitive, continuous fluorometric assay. We detail the use of the

potent and specific MTP inhibitor, CP-346086, as a reference compound for assay validation

and for characterizing novel MTP inhibitors.[5][6] The protocol is designed for a 96-well plate
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format, enabling high-throughput screening and robust data generation for drug discovery and

basic research applications.

A note on inhibitor nomenclature: This protocol specifies the use of CP-346086, a well-

characterized MTP inhibitor with an IC50 in the low nanomolar range, which is commercially

available and frequently cited as a validation compound for MTP activity assays.[5][7] While the

query mentioned CP-10447, CP-346086 is the more prevalently documented compound for

this application. Researchers should verify the identity and source of their specific inhibitor.

Scientific Principle of the Assay
The MTP activity assay is based on the principle of fluorescence dequenching.[8] The assay

system utilizes two types of synthetic lipid vesicles: a donor particle and an acceptor particle.

Donor Vesicles: These liposomes are loaded with a high concentration of a fluorescently-

labeled neutral lipid, such as a triglyceride or phospholipid tagged with N-7-nitro-2-1,3-

benzoxadiazol-4-yl (NBD). At high concentrations within the donor vesicle, the NBD

fluorophores self-quench, resulting in minimal fluorescence emission.[9]

Acceptor Vesicles: These liposomes are unlabeled and serve as the destination for the

fluorescent lipid.

When a source of active MTP (e.g., cell lysate or purified protein) is added, it facilitates the

transfer of the NBD-labeled lipid from the donor to the acceptor vesicles.[8] As the fluorescent

lipid is diluted in the acceptor vesicle membrane, the self-quenching is relieved, leading to a

quantifiable increase in fluorescence intensity over time.[8][9] The rate of this fluorescence

increase is directly proportional to the MTP activity in the sample.
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Caption: Mechanism of MTP-mediated VLDL assembly and its inhibition.
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Reagent / Equipment
Supplier & Catalog No.
(Example)

Purpose

MTP Activity Assay Kit
Sigma-Aldrich (MAK110) or

Roar Biomedical

Contains donor/acceptor

particles and assay buffer.

MTP Inhibitor (CP-346086) Sigma-Aldrich (PZ0103)
Positive control inhibitor for

assay validation.

96-well Black Plates, U-bottom Greiner Bio-One or Corning
Low-fluorescence background

for sensitive detection.

Fluorescence Plate Reader Tecan, BioTek, or equivalent
Ex/Em capabilities for 465/535

nm. [10]

MTP Source (e.g., HepG2

cells)
ATCC (HB-8065)

Biological sample containing

active MTP.

Protease Inhibitor Cocktail Sigma-Aldrich (P8340)
Prevents MTP degradation

during sample prep.

Dimethyl Sulfoxide (DMSO) Sigma-Aldrich (D2650) Solvent for MTP inhibitor.

Bovine Serum Albumin (BSA) Sigma-Aldrich (A7906)
Carrier protein in some assay

buffers.

Reagent Preparation
Assay Buffer: Prepare according to the manufacturer's instructions if using a kit. A typical

buffer may contain Tris-HCl, KCl, and MgCl2 at physiological pH.

MTP Source (HepG2 Cell Lysate):

Culture HepG2 cells to ~80-90% confluency.

Wash cells twice with ice-cold PBS.

Scrape cells into an appropriate volume of ice-cold homogenization buffer (e.g., 150 mM

NaCl, 10 mM Tris, 1 mM EDTA, pH 7.4) supplemented with a protease inhibitor cocktail.

[10] 4. Homogenize the cell suspension using a Dounce homogenizer or by sonication on

ice.
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Centrifuge at 10,000 x g for 15 minutes at 4°C to pellet cell debris.

Carefully collect the supernatant, which contains the microsomal fraction with MTP.

Determine the total protein concentration using a BCA or Bradford assay. Store aliquots at

-80°C.

CP-346086 Stock and Working Solutions:

Prepare a 10 mM stock solution of CP-346086 in 100% DMSO.

Perform serial dilutions in assay buffer to create working solutions for the dose-response

curve. It is critical to ensure the final DMSO concentration in the assay well is consistent

across all conditions and does not exceed 1% (v/v), as higher concentrations can interfere

with the assay.

Experimental Protocol: Step-by-Step Workflow
This protocol is designed for determining the IC50 of CP-346086. All samples and controls

should be run in at least duplicate. [7]

Assay Plate Setup
Design the Plate Map: Prepare a map for a 96-well black plate. A typical layout is provided

below.

Well(s) MTP Source
Inhibitor
(CP-346086)

Donor/Acce
ptor

Assay
Buffer

Purpose

1-2 - - + +

No MTP

Blank

(Background)

3-4 + - (Vehicle) + +
100% Activity

Control

5-12+ +
Serial

Dilutions
+ +

Inhibition

Curve
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Prepare Master Mix: To ensure consistency, prepare a master mix of Assay Buffer, Donor

Particles, and Acceptor Particles sufficient for all wells. The volumes below are per-well for a

final assay volume of 200 µL. [7][10] * Assay Buffer: ~180 µL (adjust based on other

component volumes)

Donor Particle solution: 4 µL

Acceptor Particle solution: 4 µL

Dispense Reagents:

Add the appropriate volume of Assay Buffer to all wells.

Add 10 µL of the corresponding CP-346086 working solution or vehicle (DMSO diluted in

buffer) to the appropriate wells.

Add the Donor/Acceptor Particle master mix to all wells.

Gently mix the plate.

Initiating and Reading the Assay
Pre-incubation: Pre-incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to

interact with the MTP source.

Initiate the Reaction: Start the reaction by adding the MTP source (e.g., 10-20 µL of cell

lysate containing 20-50 µg of protein) to all wells except the "No MTP Blank". The order of

addition should be consistent, with the MTP source added last. [10]3. Kinetic Measurement:

Immediately place the plate in a fluorescence reader pre-heated to 37°C. Measure the

fluorescence intensity kinetically (e.g., every 5 minutes for 1-3 hours) using an excitation

wavelength of ~465 nm and an emission wavelength of ~535 nm. [10]
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Caption: High-level experimental workflow for MTP activity measurement.
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Data Analysis and Interpretation
Calculate Reaction Rates: For each well, plot fluorescence units (RFU) versus time

(minutes). The initial rate of the reaction (V₀) is the slope of the linear portion of this curve

(ΔRFU/min).

Normalize Data:

Subtract the average rate of the "No MTP Blank" from all other rates to correct for

background signal.

Calculate the percent inhibition for each inhibitor concentration using the following formula:

% Inhibition = 100 * (1 - (Rate_Inhibitor / Rate_Vehicle_Control))

Generate IC50 Curve: Plot the percent inhibition (Y-axis) against the logarithm of the inhibitor

concentration (X-axis). Fit the data using a non-linear regression model (e.g., four-parameter

logistic fit) to determine the IC50 value, which is the concentration of inhibitor that produces

50% inhibition of MTP activity. For CP-346086, the expected IC50 is approximately 2.0 nM.

[5]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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